Cas no 371204-31-8 (4-Pyridinecarbonitrile,1,2-dihydro-3,5,6-trimethyl-2-oxo-)

• Product Name: 4-Pyridinecarbonitrile,1,2-dihydro-3,5,6-trimethyl-2-oxo-
• CAS No: 371204-31-8
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 297762
• PubChem ID: 45123380
• Update Time: 2025-04-19

4-Pyridinecarbonitrile,1,2-dihydro-3,5,6-trimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile,1,2-dihydro-3,5,6-trimethyl-2-oxo-
• 371204-31-8
• 3,5,6-Trimethyl-2-oxo-1,2-dihydropyridine-4-carbonitrile

• Inchi： 1S/C9H10N2O/c1-5-7(3)11-9(12)6(2)8(5)4-10/h1-3H3,(H,11,12)
• InChI Key： PDEPTQSAVLVUSK-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C#N)C(C)=C(C)N1

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89